Cas no 10124-31-9 (TRI-AMMONIUMORTHOPHOSPHATE)

• Product Name: TRI-AMMONIUMORTHOPHOSPHATE
• CAS No: 10124-31-9
• MF: H₆NO₄P
• MW: 115.02570104599
• CID: 189697
• PubChem ID: 123954
• Update Time: 2025-10-31

TRI-AMMONIUMORTHOPHOSPHATE Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,ammonium salt (1:?)
• azane,phosphoric acid
• Amfos
• Ammonium orthophosphate
• AMMONIUM PHOSPHATE AR,PHARMACEUTICAL,&amp
• FR-CROS 282
• INDUSTRIALGRADE
• phosphoric acid amine
• Phosphoric acid,ammonium salt
• Taikarin F
• Taikarin FN
• Triammonium orthophosphate trihydrate
• AMMONIUMORTHOPHOSPHATE
• Phosphoricacid,ammoniumsalt
• Ammonium phosphate monobasic, ACS reagent, >=98%
• Ammonium phosphate monobasic, anhydrous, free-flowing, Redi-Dri(TM), ACS reagent, >=98%
• Ammonium phosphate monobasic, AR, >=99%
• azane;phosphoric acid
• Ammonium dihydrogen phosphate, NIST(R) SRM(R) 194a
• Ammonium phosphate monobasic, for HPLC, >=99%
• Ammonium phosphate, NH4H2PO4
• NSC57633
• 10124-31-9
• Phosphoric acid monoammonium salt
• AKOS015902781
• Ammonium phosphate monobasic, SAJ first grade, >=98.0%
• Ammonium phosphate monobasic, ReagentPlus(R), >=98.5%
• Ammonium phosphate monobasic, JIS special grade, >=99.0%
• Ammonium phosphate monobasic, plant cell culture tested
• Ammonium phosphate monobasic, Vetec(TM) reagent grade, 99%
• Ammonium phosphate monobasic, >=99.99% trace metals basis
• TRI-AMMONIUM ORTHOPHOSPHATE
• Phosphoric acid ammonium salt (1:1)
• Ammonium phosphate monobasic, p.a., ACS reagent, 98.5%
• phosphoric acid, ammonia salt
• Phosphoric acid, ammonium salt (1:?)
• Ammonium phosphate monobasic, BioUltra, >=99.5% (T)
• Ammonium phosphate monobasic, analytical standard, for nitrogen determination according to Kjeldahl method, >=99.5%
• Ammonium dihydrogenphosphate, 99.999% trace metals basis
• TRI-AMMONIUMORTHOPHOSPHATE

• Inchi： 1S/H3N.H3O4P/c;1-5(2,3)4/h1H3;(H3,1,2,3,4)
• InChI Key： LFVGISIMTYGQHF-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)O.N

Computed Properties

• Exact Mass: 149.05700
• Monoisotopic Mass: 115.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 49.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 78.8A^2

Experimental Properties

• Color/Form: Not available
• Melting Point: 155ºC with decomp
• Boiling Point: 158ºC at 760 mmHg
• Flash Point: °C
• PSA: 97.29000
• LogP: 0.04310
• Solubility: Not available

Additional information on TRI-AMMONIUMORTHOPHOSPHATE

TRI-AMMONIUM ORTHOPHOSPHATE (CAS No. 10124-31-9): An Overview of Its Properties, Applications, and Recent Research

Tri-ammonium orthophosphate (TAOP), also known as ammonium phosphate, is a compound with the chemical formula (NH₄)₃PO₄. It is a white crystalline solid that is highly soluble in water. This compound is widely used in various applications, including fertilizers, fire retardants, and as a source of phosphorus and nitrogen in chemical synthesis. The unique properties of TAOP make it an essential component in numerous industrial and scientific processes.

The molecular structure of (NH₄)₃PO₄ consists of three ammonium ions (NH₄⁺) and one phosphate ion (PO₄^3-). The ammonium ions are positively charged, while the phosphate ion is negatively charged, resulting in a stable ionic compound. The high solubility of TAOP in water makes it an ideal choice for applications where rapid dissolution is required.

In the agricultural sector, tri-ammonium orthophosphate is a valuable fertilizer due to its high nitrogen and phosphorus content. These elements are essential for plant growth and development. Phosphorus plays a crucial role in energy transfer processes within plants, while nitrogen is a key component of amino acids, proteins, and nucleic acids. The balanced ratio of nitrogen to phosphorus in TAOP ensures optimal nutrient uptake by plants, leading to improved crop yields and quality.

Beyond agriculture, (NH₄)₃PO₄ finds extensive use as a fire retardant. When applied to materials such as wood, textiles, and plastics, it can significantly reduce their flammability. The mechanism involves the release of non-combustible gases upon heating, which dilute the concentration of oxygen around the material and inhibit combustion. Additionally, the formation of a protective char layer on the surface of the material further enhances its fire resistance.

In the field of chemical synthesis, (NH₄)₃PO₄ serves as a versatile reagent. It can be used as a source of phosphorus in the preparation of various phosphorus-containing compounds. For example, it is employed in the synthesis of organophosphorus compounds, which have applications in pharmaceuticals, agrochemicals, and materials science. The ability to control the reaction conditions allows for the precise formation of desired products with high purity and yield.

CAS No. 10124-31-9, the unique identifier assigned to tri-ammonium orthophosphate by the Chemical Abstracts Service (CAS), facilitates its identification and tracking in scientific literature and databases. This number ensures that researchers and industry professionals can easily access accurate information about the compound's properties, safety data, and regulatory status.

The safety profile of (NH₄)₃PO₄ is an important consideration in its various applications. While it is generally considered safe when handled properly, precautions should be taken to avoid inhalation of dust or contact with skin and eyes. In case of accidental exposure, appropriate first aid measures should be followed as outlined in safety data sheets (SDS).

CAS No. 10124-31-9-based products are subject to various regulations depending on their intended use and geographical location. For instance, in the European Union, TAOP falls under the Registration, Evaluation, Authorization, and Restriction of Chemicals (REACH) regulation. Compliance with these regulations ensures that the compound is used safely and responsibly across different industries.

In recent years, significant research has been conducted to explore new applications and improve existing uses of (NH₄)₃PO_{4 sub>). One area of interest is its potential as a precursor for advanced materials. For example, studies have shown that TAOP can be used to synthesize phosphor-based materials for use in LED lighting and display technologies. These materials exhibit high luminescence efficiency and stability under various operating conditions.}

Another emerging application is in the field of environmental remediation. Researchers have investigated the use of TAOP to remove heavy metals from contaminated water sources. The phosphate ions can form insoluble metal phosphates with heavy metals such as lead and cadmium, effectively immobilizing them and reducing their environmental impact.

In conclusion, tri-ammonium orthophosphate (CAS No. 10124-31-9) is a versatile compound with a wide range of applications across agriculture, fire safety, chemical synthesis, advanced materials, and environmental remediation. Its unique properties make it an indispensable component in many industrial processes and scientific research endeavors. Ongoing research continues to uncover new possibilities for this compound, further expanding its utility and importance in various fields.